Cas no 1443344-01-1 (3-BROMO-4-(TRIFLUOROMETHOXY)-1,1-BIPHENYL)

• Product Name: 3-BROMO-4-(TRIFLUOROMETHOXY)-1,1-BIPHENYL
• CAS No: 1443344-01-1
• MF: C₁₃H₈BrF₃O
• MW: 317.101233482361
• MDL: MFCD22370269
• CID: 5209429
• Update Time: 2026-03-06

3-BROMO-4-(TRIFLUOROMETHOXY)-1,1-BIPHENYL Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-4-(TRIFLUOROMETHOXY)-1,1-BIPHENYL

• MDL： MFCD22370269
• Inchi： 1S/C13H8BrF3O/c14-11-3-1-2-10(8-11)9-4-6-12(7-5-9)18-13(15,16)17/h1-8H
• InChI Key： PTUOIHUSEXFGHF-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC(F)(F)F)C=C2)=CC=CC(Br)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 3-BROMO-4-(TRIFLUOROMETHOXY)-1,1-BIPHENYL

3-Bromo-4-(Trifluoromethoxy)-1,1-Biphenyl: A Comprehensive Overview

3-Bromo-4-(trifluoromethoxy)-1,1-biphenyl is a highly specialized organic compound with the CAS registry number 1443344-01-1. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique electronic properties and potential applications in various fields of chemistry and materials science. The structure of this compound consists of two phenyl rings connected by a single bond, with a bromine atom at the 3-position and a trifluoromethoxy group at the 4-position on one of the rings. These substituents significantly influence the electronic characteristics and reactivity of the molecule, making it an interesting subject for both academic research and industrial applications.

The synthesis of 3-bromo-4-(trifluoromethoxy)-1,1-biphenyl typically involves multi-step organic reactions, often utilizing coupling reactions such as the Suzuki-Miyaura coupling or other cross-coupling methodologies. These methods are well-established in organic chemistry and allow for precise control over the substitution patterns on the biphenyl framework. Recent advancements in catalytic systems have further enhanced the efficiency and selectivity of these reactions, enabling the production of high-purity samples suitable for both research and commercial purposes.

One of the most promising applications of biphenyl derivatives lies in their use as building blocks for pharmaceutical compounds. The presence of electron-withdrawing groups like the trifluoromethoxy group can modulate the electronic properties of the molecule, making it an ideal candidate for drug design targeting specific biological pathways. For instance, recent studies have explored the potential of such compounds in inhibiting kinase enzymes, which are crucial targets in cancer therapy. The bromine substituent further adds versatility to the molecule, allowing for additional functionalization or incorporation into larger molecular frameworks.

In addition to its role in drug discovery, 3-bromo-4-(trifluoromethoxy)-1,1-biphenyl has shown potential in materials science applications. The rigid biphenyl structure and its ability to form π-π interactions make it a valuable component in designing advanced materials such as organic semiconductors and liquid crystals. Researchers have demonstrated that incorporating such substituted biphenyl units into polymer backbones can significantly improve charge transport properties, paving the way for next-generation electronic devices.

The toxicity profile of biphenyl derivatives is another critical area of investigation. While biphenyl compounds are generally considered less toxic compared to other aromatic systems, the presence of halogen substituents like bromine can influence their bioaccumulation and persistence in environmental systems. Recent toxicological studies have focused on understanding the metabolic pathways and potential genotoxic effects of these compounds to ensure their safe use in industrial and medical applications.

Looking ahead, the development of novel synthetic routes and functionalization strategies for 3-bromo-4-(trifluoromethoxy)-1,1-biphenyl will undoubtedly drive further innovation in its application across diverse fields. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new potentials for this compound, contributing to advancements in medicine, electronics, and beyond.